2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide
• InChI: InChI=1S/C18H14ClN3O2/c19-14-8-6-13(7-9-14)10-17(23)22-15-11-20-18(21-12-15)24-16-4-2-1-3-5-16/h1-9,11-12H,10H2,(H,22,23)
• InChI Key: FYIIJSTUWQZVMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=C(C=N2)NC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClN3O2
• Molecular Weight: 339.8 g/mol

Description

2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide, also known as CPNPA, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. CPNPA is a pyrimidine-based compound that has been shown to exhibit potent biological activity, making it a promising candidate for use in drug development and other scientific applications. In

Scientific Research Applications

Vibrational Spectroscopic Analysis

A study explored the vibrational spectroscopic signatures of a similar molecule, focusing on its Raman and Fourier transform infrared spectroscopy characteristics. Using density functional theory, researchers detailed the molecule's geometric equilibrium, inter and intra-molecular hydrogen bond, and harmonic vibrational wavenumbers. Notably, the study highlighted stereo-electronic interactions that contribute to the molecule's stability, confirmed through natural bond orbital analysis and vibrational spectral analysis (Jenepha Mary, Pradhan, & James, 2022).

Insecticidal Potential

Another investigation synthesized novel phenoxyacetamide derivatives, including those related to the subject compound, to assess their insecticidal efficacy against the cotton leafworm Spodoptera littoralis. The research identified certain derivatives that exhibited excellent insecticidal results, underscoring the potential use of these compounds in agricultural pest control (Rashid et al., 2021).

Molecular Docking and Biological Evaluation

Further research into acetamide analogs, closely related to "2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide," has demonstrated their utility in biological contexts. Spectroscopic and quantum mechanical studies, alongside ligand-protein interaction analysis, have been conducted to understand their binding interactions with biological targets and their efficiency as photosensitizers in dye-sensitized solar cells (DSSCs). This highlights the compound's versatility in both biological and photovoltaic applications (Mary et al., 2020).

Anticonvulsant Activities

The synthesis and pharmacological evaluation of certain S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, closely related to the primary compound, were studied for their potential as anticonvulsant agents. The study involved direct synthesis and molecular docking to identify interactions with anticonvulsant biotargets, indicating moderate anticonvulsant activity and highlighting a potential area for further research in anticonvulsant drug development (Severina et al., 2020).